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Compound of Interest

Compound Name: Boc-L-Homoserine lactone

Cat. No.: B104414 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for Boc-
L-Homoserine lactone, including detailed operational and disposal plans to ensure a secure

laboratory environment.

While a comprehensive Safety Data Sheet (SDS) for Boc-L-Homoserine lactone is not readily

available, this document compiles information from the SDS of the racemic mixture, Boc-DL-

hoMoserine lactone, and safety protocols for structurally similar compounds to provide a robust

framework for safe handling. A precautionary approach is always recommended in the absence

of specific hazard data.

Essential Safety Information at a Glance
For quick reference, the following table summarizes key quantitative data for Boc-L-
Homoserine lactone.
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Property Value

Molecular Formula C₉H₁₅NO₄

Molecular Weight 201.22 g/mol [1]

Appearance White powder

Melting Point 125-126 °C

Boiling Point 363.7 ± 31.0 °C (Predicted)

Density 1.15 ± 0.1 g/cm³ (Predicted)

Operational Plan: From Receipt to Use
A systematic approach to handling Boc-L-Homoserine lactone is crucial to minimize exposure

and ensure laboratory safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and nitrile gloves.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials.[2] Keep the container tightly closed.

Engineering Controls
Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is recommended.

Personal Protective Equipment (PPE)
The following PPE is recommended for handling Boc-L-Homoserine lactone:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

dust particles.

Hand Protection Nitrile gloves.
Provides a barrier against skin

contact.

Body Protection A standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area. If dust is

generated, an N95-rated

respirator or equivalent should

be used.

Minimizes inhalation of

airborne particles.

Handling Procedures
Weighing: If weighing the solid, do so in a chemical fume hood or a designated weighing

area with local exhaust ventilation to minimize dust inhalation.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound, even if gloves were

worn.

First Aid Measures
In case of exposure, follow these first-aid measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan: Responsible Waste Management
Proper disposal of Boc-L-Homoserine lactone and contaminated materials is critical for

environmental protection and laboratory safety.

Waste Collection and Segregation
Waste Container: Collect all waste, including unused product, solutions, and contaminated

consumables (e.g., gloves, pipette tips), in a clearly labeled, sealed, and chemically

compatible waste container.

Segregation: Do not mix Boc-L-Homoserine lactone waste with other chemical waste

streams unless compatibility has been confirmed.

Disposal Method
The recommended disposal method depends on local regulations and the nature of the waste.

Consult Local Regulations: Always consult your institution's Environmental Health & Safety

(EHS) office for specific guidelines on chemical waste disposal.[3]
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Licensed Waste Disposal Contractor: Dispose of the chemical waste through a licensed and

approved waste disposal contractor.

Inactivation Prior to Disposal (Recommended for Higher
Concentrations)
For larger quantities or higher concentrations, chemical inactivation via alkaline hydrolysis can

be performed to degrade the molecule before disposal. This procedure is adapted from

protocols for similar homoserine lactones.

Protocol: Chemical Inactivation via Alkaline Hydrolysis

Preparation: In a suitable, labeled, and sealed container, dissolve or dilute the Boc-L-
Homoserine lactone waste in water.

Alkaline Hydrolysis: Slowly add a 1 M sodium hydroxide (NaOH) solution to the waste

solution until the pH is ≥ 12.

Incubation: Gently mix the solution and allow it to incubate at room temperature for a

minimum of 24 hours to ensure complete hydrolysis of the lactone ring.

Neutralization: After incubation, neutralize the solution by slowly adding a dilute acid (e.g., 1

M hydrochloric acid) until the pH reaches a neutral range (pH 6-8).

Final Disposal: Dispose of the neutralized solution in accordance with your institution's

guidelines for non-hazardous aqueous waste.[3]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boc-L-
Homoserine lactone.
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Caption: Workflow for the safe handling and disposal of Boc-L-Homoserine lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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